(1-(2-(2-fluorophenyl)-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl)(thiomorpholino)methanone

• IUPAC Name: [1-[2-(2-fluorophenyl)-2-hydroxyethyl]triazol-4-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C15H17FN4O2S/c16-12-4-2-1-3-11(12)14(21)10-20-9-13(17-18-20)15(22)19-5-7-23-8-6-19/h1-4,9,14,21H,5-8,10H2
• InChI Key: CATZWZIIJQMKOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(=O)C2=CN(N=N2)CC(C3=CC=CC=C3F)O
• Molecular Formula: C15H17FN4O2S
• Molecular Weight: 336.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the hydroxyethyl group could increase its solubility in polar solvents, while the fluorophenyl group could increase its lipophilicity.

Scientific Research Applications

Synthesis and Structural Analysis

The development of synthetic methodologies for compounds containing triazolyl and thiomorpholino groups is of significant interest. For example, the synthesis and crystal structure analysis of related compounds have been explored to understand their molecular frameworks and potential for further chemical modifications (Tang & Fu, 2018). Such studies are foundational for designing compounds with enhanced biological or physical properties.

Biological Activity

Compounds with structural features similar to "(1-(2-(2-fluorophenyl)-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl)(thiomorpholino)methanone" have been investigated for their biological activities. For instance, research into the antitumor activities of related molecules has shown distinct inhibition on the proliferation of various cancer cell lines, highlighting the potential of these compounds in anticancer research (Moreno-Fuquen et al., 2019).

Antimicrobial and Antioxidant Properties

The antimicrobial and antioxidant properties of compounds featuring triazolyl, fluorophenyl, and morpholino groups have been the subject of investigation, suggesting a broad spectrum of applicability in pharmaceutical sciences. The synthesis of novel derivatives and their subsequent screening for antimicrobial activity are indicative of the ongoing search for new therapeutic agents (Nagamani et al., 2018).

Material Science and Chemical Sensing

In material science, the fluorescence properties of compounds can be harnessed for sensing applications. Research into novel fluorophores with strong fluorescence in a wide pH range has implications for the development of sensitive and selective chemical sensors, which could be extrapolated from the structural analogs of the compound (Hirano et al., 2004).